Cas no 2171653-25-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 2171653-25-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5864153
• PubChem ID: 165570116
• Update Time: 2025-05-26

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-hydroxypiperidine-3-carboxylic acid
• EN300-1521921
• 2171653-25-9

• Inchi： 1S/C25H28N2O6/c1-2-21(22(28)27-13-7-12-25(32,15-27)23(29)30)26-24(31)33-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21,32H,2,7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： RTQPWGXADDKZDB-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid

Research Briefing on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS: 2171653-25-9)

In recent years, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS: 2171653-25-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxypiperidine moiety makes it a versatile intermediate in synthetic chemistry and a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability, bioavailability, and efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block in peptide synthesis has been particularly noteworthy, as it facilitates the incorporation of modified amino acids into peptide chains, thereby expanding the toolkit for designing novel therapeutics.

One of the key findings from recent research is the compound's role in the development of protease inhibitors. The hydroxypiperidine carboxylic acid moiety has been identified as a critical pharmacophore, interacting with active sites of various proteases. This interaction has been explored in the context of diseases such as cancer and viral infections, where protease activity plays a pivotal role. Preliminary in vitro studies have demonstrated inhibitory effects against specific proteases, suggesting potential therapeutic applications that warrant further investigation.

In addition to its pharmacological potential, the compound has also been studied for its physicochemical properties. Researchers have investigated its solubility, stability under different pH conditions, and compatibility with various solvents. These studies are crucial for formulating the compound into viable drug candidates and ensuring its stability during storage and administration. The Fmoc group, in particular, has been a focus due to its role in protecting the amino functionality during synthesis and its subsequent removal under mild conditions.

Looking ahead, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxypiperidine-3-carboxylic acid holds significant promise for advancing both synthetic chemistry and medicinal research. Future studies are expected to explore its in vivo efficacy, pharmacokinetics, and potential toxicity, which will be critical for translating laboratory findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this intriguing molecule.